Cas no 20574-98-5 (4-(4-Methoxyphenyl)-1-butene)

• Product Name: 4-(4-Methoxyphenyl)-1-butene
• CAS No: 20574-98-5
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• MDL: MFCD07698650
• CID: 1069207
• Update Time: 2025-04-23

4-(4-Methoxyphenyl)-1-butene Chemical and Physical Properties

Names and Identifiers

• 4-(4-Methoxyphenyl)-1-butene
• 1-but-3-enyl-4-methoxybenzene
• 1-(4-methoxyphenyl)-2-propene
• 1-but-3-en-1-yl-4-methoxybenzene
• 1-but-3-enyl-4-methoxy-benzene
• 4-(4-methoxyphenyl)but-1-ene
• benzene,1-(3-butenyl)-4-methoxy

• MDL： MFCD07698650
• Inchi： 1S/C11H14O/c1-3-4-5-10-6-8-11(12-2)9-7-10/h3,6-9H,1,4-5H2,2H3
• InChI Key： CLTMQCGFHLPTBB-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CCC=C

Computed Properties

• Exact Mass: 162.10400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 9.23000
• LogP: 2.81380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 4-(4-Methoxyphenyl)-1-butene

4-(4-Methoxyphenyl)-1-butene: A Comprehensive Overview

4-(4-Methoxyphenyl)-1-butene, also known by its CAS number 20574-98-5, is a versatile organic compound that has garnered significant attention in both academic and industrial research. This compound, characterized by its unique structure featuring a methoxy-substituted phenyl group attached to a butene chain, exhibits a range of interesting chemical properties and applications.

Recent studies have highlighted the potential of 4-(4-Methoxyphenyl)-1-butene in various fields, including materials science and pharmaceuticals. Its ability to undergo polymerization under specific conditions has made it a valuable precursor in the synthesis of advanced polymers with tailored mechanical properties. Researchers have also explored its role as an intermediate in the production of bioactive compounds, leveraging its reactivity to create complex molecular architectures.

The synthesis of 20574-98-5 has been optimized through innovative methodologies, such as catalytic cross-coupling reactions and olefin metathesis. These advancements have not only improved the yield but also reduced the environmental footprint of its production processes. The compound's stability under thermal and oxidative conditions further enhances its suitability for industrial applications.

In terms of chemical properties, 4-(4-Methoxyphenyl)-1-butene demonstrates a high degree of reactivity due to the electron-donating methoxy group on the phenyl ring, which activates the molecule for various transformations. This reactivity is particularly useful in organic synthesis, where it serves as a key building block for constructing aromatic systems with functional groups.

The application of 20574-98-5 in drug discovery has been a focal point of recent research efforts. Its structural features make it an ideal candidate for exploring novel bioactive agents with potential therapeutic applications. For instance, derivatives of this compound have shown promising results in inhibiting certain enzymes associated with neurodegenerative diseases.

In conclusion, 4-(4-Methoxyphenyl)-1-butene, CAS number 20574-98-5, stands as a testament to the ongoing innovation in organic chemistry. Its diverse applications and potential for further development underscore its importance in both academic research and industrial production.